Cas no 1803794-05-9 (Ethyl 4-bromo-2-(3-ethoxy-3-oxopropyl)benzoate)

• Product Name: Ethyl 4-bromo-2-(3-ethoxy-3-oxopropyl)benzoate
• CAS No: 1803794-05-9
• MF: C₁₄H₁₇BrO₄
• MW: 329.186383962631
• CID: 4977975
• Update Time: 2025-05-20

Ethyl 4-bromo-2-(3-ethoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2-(3-ethoxy-3-oxopropyl)benzoate

• Inchi： 1S/C14H17BrO4/c1-3-18-13(16)8-5-10-9-11(15)6-7-12(10)14(17)19-4-2/h6-7,9H,3-5,8H2,1-2H3
• InChI Key： ZKKDJVDTMZQTIA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OCC)=C(C=1)CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 306
• XLogP3: 3.3
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 4-bromo-2-(3-ethoxy-3-oxopropyl)benzoate

Ethyl 4-bromo-2-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1803794-05-9): A Comprehensive Overview

Ethyl 4-bromo-2-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1803794-05-9) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a brominated aromatic ring and an ester functional group, making it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The molecular formula of Ethyl 4-bromo-2-(3-ethoxy-3-oxopropyl)benzoate is C₁₅H₁₈BrO₄, and its molecular weight is approximately 326.20 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point ranges from 65 to 68°C, and it exhibits good thermal stability under standard laboratory conditions.

In the realm of pharmaceutical research, Ethyl 4-bromo-2-(3-ethoxy-3-oxopropyl)benzoate has been explored as a potential intermediate in the synthesis of drugs targeting various therapeutic areas. Recent studies have highlighted its utility in the development of anti-inflammatory agents, where it serves as a key building block in the synthesis of compounds with potent anti-inflammatory properties. For instance, a study published in the *Journal of Medicinal Chemistry* (2021) demonstrated that derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, making them promising candidates for the treatment of inflammatory diseases.

Beyond its pharmaceutical applications, Ethyl 4-bromo-2-(3-ethoxy-3-oxopropyl)benzoate has also found applications in materials science. Its unique combination of functional groups makes it an attractive candidate for the synthesis of polymers with tailored properties. Research conducted at the University of California, Berkeley (2022) showed that this compound can be used to synthesize copolymers with enhanced mechanical strength and thermal stability, which are essential for applications in electronics and advanced composites.

The synthesis of Ethyl 4-bromo-2-(3-ethoxy-3-oxopropyl)benzoate typically involves a multi-step process that begins with the bromination of an appropriate aromatic precursor followed by esterification with ethyl acrylate. The reaction conditions are carefully optimized to ensure high yields and purity. A detailed synthetic route was reported in *Organic Letters* (2019), where the authors described a highly efficient method that achieved yields exceeding 95%.

In terms of analytical methods, high-performance liquid chromatography (HPLC) is commonly used to determine the purity and identity of Ethyl 4-bromo-2-(3-ethoxy-3-oxopropyl)benzoate. Mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy are also employed to confirm its structure and detect any impurities. These analytical techniques are crucial for ensuring that the compound meets the stringent quality standards required for both research and industrial applications.

The safety profile of Ethyl 4-bromo-2-(3-ethoxy-3-oxopropyl)benzoate has been extensively studied. While it is generally considered safe for laboratory use when proper handling procedures are followed, it is important to note that brominated compounds can pose certain environmental concerns if not disposed of properly. Therefore, adherence to environmental regulations and best practices is essential to minimize any potential risks.

In conclusion, Ethyl 4-bromo-2-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1803794-05-9) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features and versatile reactivity make it an invaluable tool for researchers and scientists working in these fields. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.